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Natural Source and Identification of Quinocycline B

The primary source of Quinocycline B is identified as a specific strain of Micromonospora bacteria. The

following table consolidates the key characteristics and research findings:

Aspect Details

Producing Organism Micromonospora sp. TP-A0468 [1]

Co-produced
Compound

Isoquinocycline B [1]

Original Isolate First isolated from Streptomyces aureofaciens by CELMER et al. [1]

Structural Relationship Determined to be a stereoisomer of Isoquinocycline B at the C-2' spiro
carbon [1]

Stability Note Kosinostatin can isomerize into Isoquinocycline B [1]

The relationship between the different identifications and source organisms described in the literature can be

visualized as follows:
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Relationship between organisms and compounds based on literature.

Experimental Structural Analysis

The definitive structural determination of kosinostatin (Quinocycline B) was achieved through Nuclear

Magnetic Resonance (NMR) analysis [1].

Key Finding: NMR data revealed that the compound is a stereoisomer of isoquinocycline B, with
the specific difference located at the C-2' spiro carbon [1].

Methodology: While the search result does not provide a full step-by-step protocol, it confirms that
the structure was elucidated by comparing its NMR data with that of the related compound,

isoquinocycline B [1].

Information Gaps and Research Suggestions

The available information is limited, and a complete timeline of its discovery is not present in the current

search results. To acquire more in-depth information, you may find the following approaches helpful:

Consult Specialized Databases: Search for "Quinocycline B" or "Kosinostatin" in scientific

databases such as SciFinder, Reaxys, or MarinLit. These resources often contain more detailed
information on isolation, synthesis, and biological activity.
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Review Foundational Literature: The original paper by CELMER et al., which first reported

Quinocycline B from Streptomyces aureofaciens, would be a crucial primary source for its initial
discovery and early characterization.

Explore Broader Context: Quinocycline antibiotics are a class of compounds known for their
antitumor properties [1]. Research into related compounds may provide useful indirect insights.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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